Cas no 1256359-22-4 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-1-one)

• Product Name: 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-1-one
• CAS No: 1256359-22-4
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• MDL: MFCD16036136
• CID: 828600
• PubChem ID: 53217132
• Update Time: 2025-04-19

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-1-one
• 4-(Propionyl)phenylboronic acid pinacol ester
• DTXSID50682234
• Z2044788096
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-1-one
• EN300-7390404
• 1-[4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PROPAN-1-ONE
• BS-19906
• CS-0175890
• (4-PROPIONYLPHENYL)BORONIC ACID PINACOL ESTER
• 1256359-22-4
• PMZSAVWIHAXJTH-UHFFFAOYSA-N
• AKOS016000628
• MFCD16036136
• SCHEMBL14248315
• F30635
• 1-Propanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• DB-120929

• MDL： MFCD16036136
• Inchi： 1S/C15H21BO3/c1-6-13(17)11-7-9-12(10-8-11)16-18-14(2,3)15(4,5)19-16/h7-10H,6H2,1-5H3
• InChI Key： PMZSAVWIHAXJTH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(CC)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.1583747g/mol
• Monoisotopic Mass: 260.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones